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Compound of Interest

Compound Name: Dimethyl vinylphosphonate
CAS No.: 4645-32-3
Cat. No.: B1359777

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Dimethyl vinylphosphonate. The following
procedural steps and data are designed to ensure safe handling, effective response to
incidents, and proper disposal of this chemical.

Chemical Safety and Properties

Dimethyl vinylphosphonate is a corrosive liquid that can cause severe skin burns and eye
damage.[1][2] It is also toxic if swallowed.[2] Understanding its properties is the first step
toward safe handling.

Table 1: Physical and Chemical Properties of Dimethyl Vinylphosphonate
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Property Value Source(s)
CAS Number 4645-32-3 [31[4]
Molecular Formula C4H903P [1][3]
Molecular Weight 136.09 g/mol [1114]
Appearance Liquid [4115]
Boiling Point 197-202 °C [4][5]
Density 1.146 g/mL at 20 °C [415]
Flash Point 98 °C (208.4 °F) - closed cup [4115]
Storage Temperature 2-8°C [41[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The selection of appropriate
PPE should be based on a thorough risk assessment of the specific procedures being
performed.

Table 2: Recommended Personal Protective Equipment for Dimethyl Vinylphosphonate
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PPE Category

Specification

Rationale and Source(s)

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Double-gloving is

recommended.

Protects against severe skin
burns.[1][6] Glove integrity
must be checked before each

use.

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes that
can cause serious eye
damage.[1][4]

Skin and Body Protection

Chemical-resistant lab coat or
coveralls. For larger quantities
or spill response, a fully
encapsulated chemical- and
vapor-protective suit may be

required.

Prevents skin contact and
contamination of personal
clothing.[1][7]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with a type ABEK (EN14387)

filter is necessary.

Protects against inhalation of

vapors or aerosols.[4][8]

Operational Plans: Handling and Storage

Adherence to strict operational protocols is essential for minimizing risks associated with

Dimethyl vinylphosphonate.

General Handling Protocol

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[9]

» Ventilation: Always handle Dimethyl vinylphosphonate inside a certified chemical fume

hood to minimize inhalation exposure.[9]
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» Grounding: To prevent ignition from static electricity, ensure all metal equipment used for
transferring the chemical is properly grounded.[8]

» Avoid Contact: Use appropriate PPE to avoid all contact with skin, eyes, and clothing. Do not
breathe vapors or mists.[1][8]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
sources of ignition.[8][9]

» After Handling: Wash hands and any exposed skin thoroughly after handling. Contaminated
clothing must be removed immediately and washed before reuse.[1]

Storage Plan

o Container: Keep the container tightly closed and store in the original container.[1][8]

e Location: Store in a dry, cool, and well-ventilated area designated for corrosive and
combustible materials.[1][8] The recommended storage temperature is between 2-8°C.[4][5]

e Security: Store in a locked area accessible only to authorized personnel.[1][2]

e Incompatibilities: Store away from strong oxidizing agents and bases.[8][9]

Emergency Response and Decontamination

Immediate and correct response to spills or exposure is critical.

Spill Cleanup Protocol

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1]
o Ventilate: Ensure the area is well-ventilated, but avoid actions that could spread the vapor.

o Don PPE: Wear the appropriate level of PPE, including respiratory protection, chemical-
resistant gloves, and body protection, before entering the spill area.[8]

o Contain Spill: Stop the leak if it is safe to do so. For larger spills, create a dike around the
spill using inert absorbent material to prevent it from spreading.[8]
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Absorb: Cover the spill with an inert, non-combustible absorbent material such as
vermiculite, sand, or a commercial chemical absorbent (e.g., Chemizorb®).[1][8]

Collect Waste: Using non-sparking tools, carefully collect the absorbed material and place it
into a suitable, labeled, and sealed container for hazardous waste disposal.[3]

Decontaminate Area: Clean the spill area thoroughly with a suitable decontamination
solution, followed by water.

Dispose: All contaminated materials, including PPE, must be disposed of as hazardous
waste.[2]

Decontamination Protocol

Prepare Solution: Prepare a decontamination solution. While specific agents for Dimethyl
vinylphosphonate are not listed, a general approach involves using a mild detergent and
water solution for initial cleaning, followed by a neutralizing agent if necessary.

Apply to Surface: Apply the cleaning solution to the contaminated surface or equipment.
Contact Time: Allow for sufficient contact time to ensure contaminants are lifted.

Wipe and Rinse: Wipe the surface with absorbent pads. Rinse the area or equipment
thoroughly with water to remove any residual cleaning agents.[10]

Dry: Allow the surface or equipment to dry completely.

Waste: Dispose of all cleaning materials as hazardous waste.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with large amounts of water for at least 15 minutes. Seek immediate medical attention.[1][2]
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 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give two glasses of
water to drink. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[1][2]

Disposal Plan

All waste containing Dimethyl vinylphosphonate is considered hazardous and must be
managed accordingly.

» Waste Collection: Collect all chemical waste, including contaminated consumables and spill
cleanup materials, in a compatible, properly labeled, and sealed container. Do not mix with
other waste streams.[11]

» Container Disposal: Empty containers should be treated as hazardous waste unless properly
decontaminated.[11]

o Disposal Method: All waste must be disposed of through a licensed professional waste
disposal service. The preferred method is controlled incineration in a chemical incinerator
equipped with an afterburner and scrubber.[11]

» Prohibitions: Do not discharge into sewer systems or allow it to contaminate soil or water.[1]
[11]

Workflow for Dimethyl Vinylphosphonate Spill
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Workflow for Handling a Dimethyl Vinylphosphonate Spill
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Caption: Workflow for handling a Dimethyl vinylphosphonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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